Clerodermic acid methyl ester
Clerodermic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
67650-47-9
VCID:
VC0022001
InChI:
InChI=1S/C21H30O4/c1-14-8-10-21(3)16(19(23)24-4)6-5-7-17(21)20(14,2)11-9-15-12-18(22)25-13-15/h6,12,14,17H,5,7-11,13H2,1-4H3/t14-,17-,20+,21+/m1/s1
SMILES:
CC1CCC2(C(C1(C)CCC3=CC(=O)OC3)CCC=C2C(=O)OC)C
Molecular Formula:
C21H30O4
Molecular Weight:
346.5 g/mol
Clerodermic acid methyl ester
CAS No.: 67650-47-9
Reference Standards
VCID: VC0022001
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol
| CAS No. | 67650-47-9 |
|---|---|
| Product Name | Clerodermic acid methyl ester |
| Molecular Formula | C21H30O4 |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | methyl (4aR,5S,6R,8aR)-5,6,8a-trimethyl-5-[2-(5-oxo-2H-furan-3-yl)ethyl]-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C21H30O4/c1-14-8-10-21(3)16(19(23)24-4)6-5-7-17(21)20(14,2)11-9-15-12-18(22)25-13-15/h6,12,14,17H,5,7-11,13H2,1-4H3/t14-,17-,20+,21+/m1/s1 |
| Standard InChIKey | ZAOFNJDVAJQRBK-LPNJYYIDSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CCC3=CC(=O)OC3)CCC=C2C(=O)OC)C |
| SMILES | CC1CCC2(C(C1(C)CCC3=CC(=O)OC3)CCC=C2C(=O)OC)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CCC3=CC(=O)OC3)CCC=C2C(=O)OC)C |
| Appearance | Powder |
| PubChem Compound | 14707719 |
| Last Modified | Nov 11 2021 |
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